Cas no 303994-58-3 (1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid)

1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid is a nitro-substituted aromatic compound featuring both a benzoyl and a piperidinecarboxylic acid moiety. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The nitro group enhances reactivity, facilitating further functionalization, while the carboxylic acid group provides a handle for derivatization or conjugation. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in reactions such as amidation, esterification, or reduction. The compound is particularly useful in the development of bioactive molecules, where its scaffold can serve as a key building block for drug discovery and medicinal chemistry research.
1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid structure
303994-58-3 structure
Product Name:1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid
CAS No:303994-58-3
MF:C13H14N2O5
MW:278.260663509369
MDL:MFCD01568757
CID:853641
Update Time:2025-06-08

1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrobenzoyl)piperidine-4-carboxylic acid
    • 1-(4-nitrobenzoyl)piperidine-4-carboxylic acid(SALTDATA: FREE)
    • 1-(4-Nitrobenzoyl)-4-piperidinecarboxylic acid
    • AC1LEKBF
    • AG-F-00142
    • CTK4G5141
    • MB01883
    • MolPort-002-041-108
    • Oprea1_321841
    • 1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid
    • MDL: MFCD01568757
    • Inchi: 1S/C13H14N2O5/c16-12(9-1-3-11(4-2-9)15(19)20)14-7-5-10(6-8-14)13(17)18/h1-4,10H,5-8H2,(H,17,18)
    • InChI Key: VFTSLMZECVJNRT-UHFFFAOYSA-N
    • SMILES: OC(C1CCN(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)CC1)=O

Computed Properties

  • Exact Mass: 278.09032
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4

Experimental Properties

  • Melting Point: 202-204°
  • PSA: 100.75

1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid Security Information

  • HazardClass:IRRITANT

1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Key Organics Ltd
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Additional information on 1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid

Recent Advances in the Study of 1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid (CAS: 303994-58-3)

1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid (CAS: 303994-58-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in pharmaceutical research.

The compound's unique structure, featuring a nitrobenzoyl group attached to a piperidinecarboxylic acid moiety, has been the focus of several synthetic and pharmacological investigations. Recent literature indicates that 1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid serves as a versatile building block in the design of small-molecule drugs targeting various diseases, including neurological disorders and inflammatory conditions. Its role in modulating specific biochemical pathways has been elucidated through advanced computational and experimental studies.

One of the most notable advancements in the study of this compound is its application in the development of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that derivatives of 1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid exhibit promising binding affinities to GABAA receptors, suggesting potential utility in the treatment of anxiety and epilepsy. These findings were supported by in vitro and in vivo assays, which revealed significant pharmacological activity and selectivity.

Additionally, recent synthetic methodologies have improved the efficiency and yield of producing 1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid, making it more accessible for large-scale pharmaceutical applications. Novel catalytic systems and green chemistry approaches have been employed to optimize its synthesis, reducing environmental impact and enhancing cost-effectiveness. These advancements are expected to facilitate further research and development efforts involving this compound.

In conclusion, 1-(4-Nitrobenzoyl)-4-piperidinecarboxylic Acid (CAS: 303994-58-3) continues to be a valuable compound in medicinal chemistry, with recent studies underscoring its potential in drug discovery and development. Ongoing research is likely to uncover additional therapeutic applications and refine its synthetic pathways, contributing to the broader field of chemical biology and pharmaceutical sciences.

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